Cas no 2092076-44-1 (1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine)
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine
- EN300-1923591
- 2092076-44-1
-
- Inchi: 1S/C12H18BrN/c1-8-5-10(7-12(3,4)14)6-9(2)11(8)13/h5-6H,7,14H2,1-4H3
- InChI Key: DPMKUCMYMCEILM-UHFFFAOYSA-N
- SMILES: BrC1C(C)=CC(=CC=1C)CC(C)(C)N
Computed Properties
- Exact Mass: 255.06226g/mol
- Monoisotopic Mass: 255.06226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 26Ų
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923591-0.05g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1923591-0.1g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1923591-0.25g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1923591-0.5g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1923591-1.0g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-1923591-2.5g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1923591-5.0g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 5g |
$2981.0 | 2023-05-31 | ||
| Enamine | EN300-1923591-10.0g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 10g |
$4421.0 | 2023-05-31 | ||
| Enamine | EN300-1923591-1g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1923591-5g |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine |
2092076-44-1 | 5g |
$2650.0 | 2023-09-17 |
1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine
Professional Introduction to Compound with CAS No. 2092076-44-1 and Product Name: 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine
The compound identified by the CAS number 2092076-44-1 and the product name 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a 4-bromo-3,5-dimethylphenyl moiety and a secondary amine group, make it a versatile scaffold for further chemical modifications and biological evaluations.
In recent years, there has been a growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. The 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine structure presents an intriguing opportunity for such investigations. The bromine substituent at the para position relative to the methyl groups on the phenyl ring enhances the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, which are fundamental in constructing more complex molecular architectures.
Moreover, the secondary amine functionality serves as a critical pharmacophore that can interact with various biological targets. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can influence the solubility and bioavailability of drug candidates. The specific arrangement of atoms in 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine may contribute to its interaction with proteins or enzymes, making it a promising candidate for further pharmacological studies.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The use of molecular docking simulations has become increasingly prevalent in identifying potential drug candidates. In the case of 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine, computational studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. This hypothesis is supported by the presence of structural motifs that are known to disrupt enzyme-substrate interactions.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The bromination step at the para position of the dimethylphenyl ring is particularly critical and must be carefully optimized to avoid unwanted side reactions. Additionally, the introduction of the secondary amine group via reductive amination or other similar methods requires careful selection of reducing agents to prevent over-reduction or decomposition of the intermediate products.
Once synthesized, 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine can be subjected to various analytical techniques for characterization. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming the structural integrity of the compound, while high-performance liquid chromatography (HPLC) can be used to assess its purity. Mass spectrometry (MS) provides additional confirmation of molecular weight and fragmentation patterns, which are crucial for understanding its behavior in biological systems.
The potential applications of this compound extend beyond academic research. In industrial settings, it serves as a building block for more complex molecules that may have therapeutic benefits. For instance, derivatives of 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine could be designed to target specific receptors or enzymes involved in neurological disorders, cancer metabolism, or infectious diseases. The flexibility provided by its structural framework allows chemists to explore diverse chemical spaces without compromising on potency or selectivity.
As our understanding of disease mechanisms continues to evolve, so does our ability to design molecules that can modulate these processes effectively. The 4-bromo-3,5-dimethylphenyl moiety and secondary amine group in 1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine represent key features that make it an attractive candidate for further development. By leveraging modern synthetic techniques and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.
In conclusion,1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine (CAS No. 2092076-44-1) exemplifies how structural innovation can drive progress in pharmaceutical chemistry. Its unique combination of functional groups offers numerous opportunities for further exploration both in academic research and industrial applications. As scientists continue to unravel the complexities of biological systems,this compound stands as a testament to human ingenuity and our relentless pursuit of better healthcare solutions.
2092076-44-1 (1-(4-bromo-3,5-dimethylphenyl)-2-methylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)